Cas no 119138-73-7 (Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate)

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate is a benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a chloro and methyl substituent on the benzofuran core, enhances reactivity and selectivity in various chemical transformations. The ethyl ester group improves solubility in organic solvents, facilitating its use in coupling reactions and heterocyclic synthesis. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in medicinal chemistry for potential therapeutic applications. Its well-defined molecular framework and stability under standard conditions make it a reliable building block for researchers exploring novel pharmacophores or functional materials.
Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate structure
119138-73-7 structure
Product Name:Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate
CAS No:119138-73-7
MF:C12H11ClO3
MW:238.666942834854
CID:1095619
PubChem ID:15643819
Update Time:2025-05-28

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate
    • 119138-73-7
    • TQR0011
    • ethyl 5-chloro-3-methyl-2 -benzofurancarboxylate
    • ethyl 5-chloro-3-methyl-2-benzofuran carboxylate
    • AKOS000360065
    • JFVQSPWXZJLDHT-UHFFFAOYSA-N
    • CHEMBL4472739
    • Ethyl5-chloro-3-methylbenzofuran-2-carboxylate
    • SCHEMBL9378819
    • DB-157805
    • ETHYL 5-CHLORO-3-METHYL-1-BENZOFURAN-2-CARBOXYLATE
    • ethyl 5-chloro-3-methyl-2-benzofurancarboxylate
    • Inchi: 1S/C12H11ClO3/c1-3-15-12(14)11-7(2)9-6-8(13)4-5-10(9)16-11/h4-6H,3H2,1-2H3
    • InChI Key: JFVQSPWXZJLDHT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C)=C(C(=O)OCC)O2

Computed Properties

  • Exact Mass: 238.03973
  • Monoisotopic Mass: 238.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44

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